1-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]naphthalen-2-yl 4-methylbenzenesulfonate

• Molecular Formula: C27H18N2O4S2
• Molecular Weight: 498.6 g/mol
• IUPAC Name: [1-[(Z)-(1-oxo-[1,3]thiazolo[3,2-a]benzimidazol-2-ylidene)methyl]naphthalen-2-yl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C27H18N2O4S2/c1-17-10-13-19(14-11-17)35(31,32)33-24-15-12-18-6-2-3-7-20(18)21(24)16-25-26(30)29-23-9-5-4-8-22(23)28-27(29)34-25/h2-16H,1H3/b25-16-
• InChI Key: YAFOHBYSTNNCKQ-XYGWBWBKSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C3=CC=CC=C3C=C2)/C=C\4/C(=O)N5C6=CC=CC=C6N=C5S4
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C3=CC=CC=C3C=C2)C=C4C(=O)N5C6=CC=CC=C6N=C5S4

Description

• The final step involves sulfonation, where the intermediate compound is reacted with 4-methylbenzenesulfonyl chloride in the presence of a base such as pyridine to yield the target compound.

Industrial Production Methods: Industrial production of this compound would likely follow similar synthetic routes but optimized for large-scale synthesis. This includes using continuous flow reactors for better control over reaction conditions and yields, and employing automated purification systems to ensure high purity of the final product.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]naphthalen-2-yl 4-methylbenzenesulfonate typically involves multi-step organic reactions. A common synthetic route includes:

• Formation of the Thiazole Ring:

  • Starting with a suitable benzimidazole derivative, the thiazole ring is formed through cyclization reactions involving sulfur-containing reagents such as Lawesson’s reagent or phosphorus pentasulfide.

• Attachment of the Naphthalene Moiety:

  • The naphthalene structure is introduced via a Friedel-Crafts acylation reaction, using naphthalene and an acyl chloride in the presence of a Lewis acid catalyst like aluminum chloride.

Chemical Reactions Analysis

Types of Reactions: 1-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]naphthalen-2-yl 4-methylbenzenesulfonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, potentially leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can reduce the carbonyl groups to alcohols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst like iron(III) chloride.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated aromatic compounds.

Scientific Research Applications

1-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]naphthalen-2-yl 4-methylbenzenesulfonate has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules, especially in the development of new materials with unique electronic properties.

Biology: Investigated for its potential as an enzyme inhibitor, particularly targeting enzymes involved in metabolic pathways.

Medicine: Explored for its antimicrobial and anticancer properties, given the bioactivity of thiazole and benzimidazole derivatives.

Industry: Utilized in the production of dyes and pigments due to its stable aromatic structure.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole and benzimidazole rings can bind to active sites of enzymes, inhibiting their activity. This inhibition can disrupt metabolic pathways, leading to antimicrobial or anticancer effects. The naphthalene and sulfonate groups enhance the compound’s solubility and stability, facilitating its biological activity.

Comparison with Similar Compounds

Thiazole Derivatives: Compounds like sulfathiazole and ritonavir share the thiazole ring and exhibit antimicrobial and antiviral activities.

Benzimidazole Derivatives: Compounds such as omeprazole and albendazole are known for their use in treating gastrointestinal and parasitic infections.

Uniqueness: 1-[(Z)-(3-oxo[1,3]thiazolo[3,2-a]benzimidazol-2(3H)-ylidene)methyl]naphthalen-2-yl 4-methylbenzenesulfonate is unique due to its combination of thiazole, benzimidazole, and naphthalene structures, which confer a broad spectrum of biological activities and potential applications. Its specific molecular configuration allows for unique interactions with biological targets, distinguishing it from other similar compounds.